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Compound of Interest

Compound Name: Azide-PEG6-amido-C16-Boc

Cat. No.: B15620864

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
analytical methodologies for the characterization of Azide-PEG6-amido-C16-Boc, a
heterobifunctional linker commonly utilized in the synthesis of Proteolysis Targeting Chimeras
(PROTACS) and other advanced bioconjugates. The structural integrity and purity of this linker
are critical for the successful development of targeted therapeutics.

Azide-PEG6-amido-C16-Boc (synonym: 17-(Azide-PEG6-ethylcarbamoyl)heptadecanoic t-
butyl ester) is an alkyl/ether-based PROTAC linker.[1][2] Its structure incorporates a terminal
azide for click chemistry, a hexaethylene glycol (PEG6) spacer to enhance solubility, a stable
amide linkage, a C16 alkyl chain for lipophilicity, and a Boc-protected amine.[3] The molecular
formula for this compound is C36H70N409, with a molecular weight of approximately 702.96
g/mol .[4]

Quantitative Spectroscopic Data

The following tables summarize the expected quantitative data from the characterization of
Azide-PEG6-amido-C16-Boc. This data is based on standard analytical techniques and
analysis of structurally similar compounds.[3][5]

Table 1: Predicted *H NMR Spectroscopic Data (400 MHz, CDClIs)
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Chemical Shift (8)

Assignment Multiplicity Integration
PpmM

-C(CHs)s (Boc) ~1.44 s 9H
-(CH2)14- (C16 chain)  ~1.25 m 28H
-CHz2-C=0 ~2.17 t 2H
-CH2-NH-Boc ~3.10 q 2H
-O-(CH2CH20)s- ~3.64 m 20H
-CHz2-Ns ~3.38 t 2H

| -NH-C=0 | ~5.40 | t | 1H |

Table 2: Predicted 13C NMR Spectroscopic Data (100 MHz, CDCIs)

Assignment Chemical Shift (6) ppm
-C(CHs)s (Boc) ~28.4
-(CH2)14- (C16 chain) ~25.0-34.0
-CH2-C=0 ~36.5
-CH2-NH-Boc ~40.3
-O-(CH2CH20)s- ~70.5
-CHz2-Ns ~50.6
C=0 (Amide) ~173.0
C=0 (Boc) ~156.0
| C(CHs)s (Boc) | ~79.0 |
Table 3: Mass Spectrometry Data
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Technique Parameter Expected Value

ESI-MS [M+H]* 703.97

| ESI-MS | [M+Na]* | 725.95 |

Table 4: Fourier-Transform Infrared (FTIR) Spectroscopy Data

Expected Wavenumber

Functional Group Vibration Mode

(cm™)
N-H (Amide) Stretch ~3300
C-H (Alkyl) Stretch ~2850-2920
Azide (-Ns) Asymmetric Stretch ~2100
C=0 (Amide) Stretch ~1640
C=0 (Boc Ester) Stretch ~1710

| C-O (Ether) | Stretch | ~1100 |

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below. These
protocols are essential for verifying the identity, purity, and stability of the linker.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess the purity of the Azide-PEG6-amido-
C16-Boc conjugate.[3]

Materials:
e Azide-PEG6-amido-C16-Boc sample (5-10 mg)

o Deuterated chloroform (CDCIs)
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¢ 5 mm NMR tubes

* NMR spectrometer (400 MHz or higher)[3][5]

Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in

approximately 0.7 mL of CDCls in a clean vial.[3][5]

o Transfer: Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.[3][5]

o Data Acquisition:

Insert the sample into the NMR spectrometer, maintaining a constant temperature (e.g., 25
°C).[5]

Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field.

[5]

Acquire the *H NMR spectrum. For a typical sample concentration, 16-64 scans should be
sufficient.[5]

Acquire the proton-decoupled 3C NMR spectrum. A higher number of scans (e.g., 1024 or
more) will be necessary to achieve an adequate signal-to-noise ratio.[5]

» Data Processing:

[¢]

Apply Fourier transform to the acquired Free Induction Decay (FID).[5]
Perform phase and baseline corrections.[5]

Calibrate the chemical shift scale using the residual solvent peak (CDCls: 6 7.26 ppm for
1H, & 77.16 ppm for 13C).

Integrate the peaks in the *H NMR spectrum to determine the relative proton counts and
assign all peaks in both spectra to the molecular structure.[3][5]

Mass Spectrometry (MS)
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Objective: To determine the accurate molecular weight of the Azide-PEG6-amido-C16-Boc
conjugate.[3]

Materials:

Azide-PEG6-amido-C16-Boc sample

HPLC-grade methanol or acetonitrile

Formic acid (optional)

High-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap)[3]
Procedure:

o Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 pg/mL) in methanol or
acetonitrile. To enhance ionization and promote protonation, 0.1% formic acid can be added.

[3]
o Data Acquisition:

o Infuse the sample solution directly into the electrospray ionization (ESI) source of the
mass spectrometer.

o Acquire the mass spectrum in positive ion mode over an appropriate mass range (e.g.,
m/z 100-1000).[5]

o Data Analysis:

o Analyze the spectrum to identify the peaks corresponding to the expected molecular ions,
such as the protonated molecule [M+H]* and the sodium adduct [M+Na]*.[5]

o Compare the observed m/z values with the theoretically calculated exact masses to
confirm the compound's identity.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy
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Objective: To confirm the presence of key functional groups in the Azide-PEG6-amido-C16-
Boc conjugate.[3]

Materials:

o Azide-PEG6-amido-C16-Boc sample

o FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory|[3]
Procedure:

o Sample Preparation: Ensure the ATR crystal is clean. Place a small amount of the solid or
liquid sample directly onto the ATR crystal.[3]

o Data Acquisition: Acquire the FTIR spectrum over a range of 4000-400 cm~1,[3]

o Data Analysis: Analyze the spectrum to identify the characteristic absorption bands for the
key functional groups (azide, amide, Boc, ether, and alkyl chain) as listed in Table 4.[3]

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the comprehensive spectroscopic
characterization of Azide-PEG6-amido-C16-Boc.
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Caption: General workflow for spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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